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N-(4-bromophenyl)-2-

cyanoacetamide

CAS No.: 24522-26-7

Cat. No.: B1593930

Get Quote

Executive Summary
N-(4-bromophenyl)-2-cyanoacetamide (CAS: 24522-26-7) is a "privileged scaffold" in

medicinal chemistry, serving as a critical intermediate for the synthesis of polysubstituted

heterocycles (e.g., aminopyrazoles, thiazoles) via the Gewald and Knoevenagel

condensations.

While often treated merely as a reactant, its solid-state properties—governed by the interplay

between the cyanoacetamide supramolecular synthon and the halogen-bonding potential of the

bromine atom—offer unique advantages in crystal engineering compared to its chloro- and

unsubstituted analogs. This guide analyzes its structural propensities, synthesis, and

comparative utility against standard alternatives.[1]

Part 1: Structural Analysis & Crystallographic
Insights
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The "Missing" Structure & Analog Prediction
Unlike the parent cyanoacetamide (Space Group: P21/c) or the widely characterized N-(4-

chlorophenyl)-2-cyanoacetamide, the specific unit cell parameters for the 4-bromo derivative

are not routinely indexed in open-access crystallographic databases (CSD). However, by

applying reticular chemistry principles to its close analogs, we can predict its packing behavior

with high confidence.

The Structural Hypothesis: The crystal packing is driven by two competing synthons:[2]

Amide-Amide Homosynthon: A classic

hydrogen-bonding dimer formed between the amide N-H and C=O of adjacent molecules.

Cyano-Stacking: The dipolar cyano group (-C≡N) typically directs layer formation via anti-

parallel dipole alignment or weak C-H...N interactions.

Comparative Structural Metrics
The following table compares the predicted solid-state metrics of the target against its

experimentally resolved analogs.
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Feature
Product: N-(4-Br)-2-

cyanoacetamide

Alt 1: N-(4-Cl)-2-

cyanoacetamide

Alt 2: 2-Bromo-N-(4-

Br)acetamide

Heavy Atom Bromine (Z=35) Chlorine (Z=17) Bromine (Z=35)

X-ray Utility
High (Anomalous

Scattering)
Moderate High

Space Group
Predicted: P21/c or P-

1

P21/c (Isostructural

likely)
P21/c (Monoclinic)

Melting Point ~210–215 °C (Est.) 207–209 °C [1]
167 °C (No cyano

group)

Primary Interaction
Amide Dimer +

Br...Br/O
Amide Dimer + Cl...Cl

Amide Chain

(Catemeric)

Halogen Bond
Strong (

-hole donor)
Weak Strong

Expert Insight: The 4-Bromo substituent significantly enhances the molecule's utility in X-ray

diffraction studies of its derivatives. The heavy atom effect of Br (

at Cu K

) facilitates phasing via SAD (Single-wavelength Anomalous Diffraction) methods,

unlike the Cl-analog.

Visualization of Packing Forces
The diagram below illustrates the hierarchical assembly of the molecule, moving from

molecular structure to the predicted supramolecular synthons.
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N-(4-bromophenyl)-
2-cyanoacetamide

Primary Synthon:
Amide Dimer R2,2(8) H-Bonding

Tertiary Force:
Br...Br / Br...O

(Halogen Bonding)

 Electronic

Secondary Interaction:
C-H...N (Cyano Network)

 Assembly

Crystal Lattice:
Layered Sheet Structure

 Stacking

 Directionality

Click to download full resolution via product page

Figure 1: Hierarchical assembly of N-(4-bromophenyl)-2-cyanoacetamide crystals. The

amide dimer forms the core, while Br-interactions direct the 3D lattice.

Part 2: Synthesis & Validation Protocol
To ensure high-quality crystals suitable for diffraction or biological screening, a rigorous

synthesis and purification protocol is required.

Synthesis Workflow (Knoevenagel Precursor)
Reaction: Ethyl cyanoacetate + 4-Bromoaniline

Product + EtOH

Stoichiometry: Mix 4-Bromoaniline (10 mmol, 1.72 g) and Ethyl cyanoacetate (12 mmol, 1.36

g) in a round-bottom flask.

Solvent: Use o-Xylene (10 mL) or neat conditions at 140°C. Note: High temperature is

required to drive the equilibrium by distilling off ethanol.

Reflux: Heat the mixture to 140–150°C for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).

Isolation: Cool to room temperature. The product often precipitates as a solid.

Filtration: Filter the crude solid and wash with cold ethanol to remove unreacted ester.

Crystallization Protocol (Self-Validating)
For X-ray quality single crystals, slow evaporation is superior to cooling.
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Solvent System: Ethanol/Water (80:20) or pure Acetonitrile.

Method: Dissolve 100 mg of crude product in hot ethanol. Add water dropwise until slight

turbidity appears, then add one drop of ethanol to clear. Allow to stand at room temperature

(25°C) for 48 hours.

Validation Check:

Appearance: Colorless needles or plates.

Melting Point Check: Target >200°C. If <180°C, impurity (likely unreacted aniline) is

present.

Spectroscopic Characterization
Technique Signal Assignment

IR (ATR) 2260–2270 cm C≡N Stretch (Sharp)

IR (ATR) 1660–1680 cm C=O Amide Stretch

1H NMR 10.3–10.5 ppm N-H (Singlet, Exchangeable)

1H NMR 3.8–4.0 ppm

CH

(Singlet, Active Methylene)

Part 3: Comparative Utility in Drug Discovery
Why choose the 4-Bromo variant over the cheaper 4-Chloro or Unsubstituted analogs?

Reactivity & Functionalization
The 4-Bromo group is not spectating; it is a "handle" for late-stage diversification.

Scenario: You synthesize a library of pyrazoles using the cyanoacetamide core.

Advantage: The Ar-Br bond remains intact during the initial condensation (e.g., with

hydrazine) but allows for Suzuki-Miyaura coupling afterwards to add biaryl diversity. The Ar-
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Cl bond is generally too inert for this under mild conditions.

Biological Relevance
Lipophilicity: The Br-analog is more lipophilic (higher logP) than the Cl-analog, potentially

improving membrane permeability in cellular assays.

Metabolic Stability: The 4-position blockage prevents metabolic oxidation (hydroxylation) of

the phenyl ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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